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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B15599773

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of
Disperse Yellow 211 in combination with other disperse dyes for coloring textiles, particularly
polyester. The focus is on creating a versatile color palette through trichromatic dyeing, a
process that utilizes three primary dyes to generate a wide spectrum of shades.

Introduction to Trichromatic Dyeing with Disperse
Yellow 211

Disperse Yellow 211 is a medium-energy (SE type) disperse dye known for its bright,
greenish-yellow hue and good compatibility with other disperse dyes, making it an excellent
component for trichromatic dyeing. This technique relies on the principle of additive color
mixing, where varying the concentrations of three primary-colored dyes—typically a yellow, a
red, and a blue—can produce a vast gamut of colors.

For successful trichromatic dyeing, it is crucial to select dyes with similar dyeing properties,
such as their rate of exhaustion and response to temperature. As an SE-type dye, Disperse
Yellow 211 is best combined with other medium-energy disperse dyes to ensure uniform color
uptake and level dyeing. A commonly used and compatible trichromatic combination for
polyester is:

» Yellow: Disperse Yellow 211 (C.l. 12755)
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» Red: Disperse Red 167 (C.I. 11338:1)
o Blue: Disperse Blue 79 (C.I. 11345)

This combination allows for the creation of a wide range of shades, from bright, pure colors to
more muted tones like beiges, browns, and grays, by precisely controlling the ratio of the three
dyes.

Quantitative Data for Trichromatic Formulations

The following tables provide illustrative formulations for achieving light, medium, and dark
shades on polyester fabric using the recommended trichromatic combination. The percentages
are given on the weight of fabric (% o.w.f.).

Table 1: lllustrative Trichromatic Dyeing Recipes for Polyester

Disperse . . Resulting
Disperse Red Disperse Blue
Shade Depth Yellow 211 (% Shade
167 (% o.w.f.) 79 (% o.w.f.) .
o.w.f.) (lllustrative)
Light 0.15 0.10 0.05 Beige
Medium 0.50 0.35 0.20 Brown
Dark 1.00 0.80 0.60 Dark Brown

Table 2: General Dye Concentration Ranges for Different Shade Depths[1]

Shade Depth Total Dye Concentration (% o.w.f.)
Light <0.5%

Medium 0.5-15%

Deep/Dark >1.5%

Experimental Protocols
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The following is a detailed protocol for the high-temperature exhaust dyeing of polyester fabric
with the Disperse Yellow 211 trichromatic combination.

Materials and Equipment

o Polyester fabric (scoured and pre-treated)

Disperse Yellow 211, Disperse Red 167, Disperse Blue 79

Dispersing agent

Acetic acid (to adjust pH)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

High-temperature, high-pressure laboratory dyeing machine

Spectrophotometer for color measurement

Dyeing Procedure

e Dye Bath Preparation:

[¢]

Calculate the required amount of each dye based on the desired shade and the weight of
the fabric (% o.w.f.).

o Prepare a stock solution for each dye by pasting the dye powder with a small amount of
water and a dispersing agent (1-2 g/L).[1]

o Add the dye dispersions to the dye bath containing softened water.

o Add a dispersing agent (1-2 g/L) and a leveling agent (optional) to the dye bath.

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[1] The liquor ratio (M:L) should
be maintained at 1:10.[1]

» Dyeing Cycle:

o Introduce the polyester fabric into the dye bath at approximately 60°C.
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o Gradually raise the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.

o Maintain the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.

[1]
o After the dyeing cycle, cool the bath down to 70-80°C at a rate of 2-3°C per minute.

e Rinsing and Reduction Clearing:

o

Drain the dye bath and rinse the fabric with hot water.

[¢]

Prepare a reduction clearing bath containing 1-2 g/L of sodium hydrosulfite and 1-2 g/L of

sodium hydroxide.[2]

[¢]

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed dye
from the fabric surface.[2]

[¢]

Thoroughly rinse the fabric with hot and then cold water.
e Drying:

o Dry the fabric in an oven or a stenter at a suitable temperature.

Visualizations
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Caption: Experimental workflow for trichromatic dyeing of polyester.
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Disperse Yellow 211

Wide Color Gamut

Click to download full resolution via product page

Caption: Principle of trichromatic dyeing for a wide color gamut.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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